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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

Desethylatrazine-d7 is a deuterated form of Desethylatrazine, a metabolite of the herbicide

atrazine. The incorporation of deuterium isotopes is a common practice in analytical chemistry,

particularly for use as an internal standard in quantitative analyses by methods such as mass

spectrometry. This document provides a focused overview of the molecular weight of

Desethylatrazine-d7.

Molecular Composition and Weight
The key difference between Desethylatrazine and Desethylatrazine-d7 lies in the isotopic

substitution of seven hydrogen atoms with deuterium. This substitution results in a higher

molecular weight for the deuterated compound.

Compound Chemical Formula Molecular Weight ( g/mol )

Desethylatrazine-d7 C₆H₃D₇ClN₅[1][2] 194.67[2][3]

Desethylatrazine (unlabeled) C₆H₁₀ClN₅[4] 187.63

The molecular weight of Desethylatrazine-d7 is 194.67 g/mol . Its chemical formula is

C₆H₃D₇ClN₅. The unlabeled counterpart, Desethylatrazine, has a molecular weight of 187.63

g/mol and the chemical formula C₆H₁₀ClN₅. The increase in mass is attributable to the seven

deuterium atoms in the isopropyl group of the molecule.
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The following diagram illustrates the relationship between the parent compound and its

deuterated analog.

Desethylatrazine (C₆H₁₀ClN₅)

Isotopic Substitution
(+7 Deuterium, -7 Protium)

Desethylatrazine-d7 (C₆H₃D₇ClN₅)

Click to download full resolution via product page

Caption: Isotopic labeling process for Desethylatrazine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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